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Compound of Interest

Compound Name: 2-Chlorobenzyl methyl sulfide

CAS No.: 57984-15-3

Cat. No.: B3329341

Get Quote

An In-Depth Technical Guide to 2-Chlorobenzyl Methyl Sulfide: Identification, Properties, and

Synthesis

Abstract
This technical guide provides a comprehensive overview of 2-Chlorobenzyl methyl sulfide, a

halogenated aromatic thioether. Designed for researchers, chemists, and professionals in drug

development and agrochemical synthesis, this document details the compound's

nomenclature, including its definitive IUPAC name and common synonyms. It tabulates key

physicochemical properties derived from established chemical databases. A significant focus is

placed on a robust and reliable synthetic pathway, presented as a detailed experimental

protocol with mechanistic insights. Furthermore, the guide discusses the compound's utility as

a versatile chemical intermediate and outlines essential safety and handling protocols based on

data from structurally related molecules.

Chemical Identity and Nomenclature
The precise identification of a chemical entity is foundational to all scientific research. This

section provides the standardized nomenclature and common identifiers for 2-Chlorobenzyl
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methyl sulfide.

IUPAC Name
The systematic name for this compound, according to the International Union of Pure and

Applied Chemistry (IUPAC) nomenclature, is:

1-chloro-2-((methylthio)methyl)benzene

This name unambiguously describes a benzene ring substituted with a chlorine atom at

position 1 and a methylthiomethyl group (-CH₂SCH₃) at position 2. An alternative, acceptable

IUPAC name is 1-chloro-2-(methylsulfanylmethyl)benzene[1][2].

Common Synonyms and Identifiers
In literature and commercial catalogs, this compound may be referred to by several synonyms.

Recognizing these is crucial for effective literature searches and material sourcing.

(2-chlorobenzyl)methylsulfide[3]

2-chlorobenzyl methyl sulphide[3]

(2-chloro-benzyl)-methyl sulfide[3]

Methyl-(o-chlor-benzyl)-sulfid[3]

Physicochemical Properties
The following table summarizes the key computed and reported properties of 2-Chlorobenzyl
methyl sulfide, which are critical for experimental design, including reaction setup and

purification strategies.
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Property Value Source

CAS Number 57984-15-3 [3][4]

Molecular Formula C₈H₉ClS [3][4]

Molecular Weight 172.68 g/mol [3][4]

Exact Mass 172.01100 [3]

InChIKey
LOQLUWUFXBRUSX-

UHFFFAOYSA-N
[3]

Canonical SMILES CSCc1ccccc1Cl [3]

LogP (octanol/water) 3.203 [3]

Polar Surface Area 25.30 Å² [3]

Commercial Purity ≥97% [3]

Note: Experimental data such as boiling point, melting point, and density are not consistently

available in public databases for this specific compound.

Synthesis and Mechanism
The synthesis of thioethers is a cornerstone of organic chemistry. 2-Chlorobenzyl methyl
sulfide is most reliably prepared via a nucleophilic substitution reaction, a variant of the

Williamson ether synthesis.

Recommended Synthetic Protocol: Nucleophilic
Substitution
This method involves the reaction of a suitable electrophile, 2-chlorobenzyl chloride, with a

potent sulfur nucleophile, sodium thiomethoxide. The choice of this pathway is dictated by its

high efficiency, the commercial availability of starting materials, and the straightforward nature

of the reaction, making it highly scalable and reproducible.

Causality of Experimental Choices:
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Nucleophile: Sodium thiomethoxide (NaSCH₃) is used as it is a strong nucleophile, readily

displacing the chloride leaving group. It is typically prepared in situ from methanethiol and a

base or used as a commercially available solution.

Solvent: A polar aprotic solvent such as N,N-Dimethylformamide (DMF) or acetonitrile is

chosen. These solvents effectively solvate the sodium cation while leaving the thiomethoxide

anion highly reactive, thereby accelerating the Sₙ2 reaction rate.

Temperature: The reaction is typically conducted at room temperature to slightly elevated

temperatures to ensure a reasonable reaction rate while minimizing potential side reactions.

Detailed Experimental Workflow
Materials:

2-Chlorobenzyl chloride

Sodium thiomethoxide (21 wt. % solution in methanol or solid)

N,N-Dimethylformamide (DMF), anhydrous

Diethyl ether

Saturated aqueous sodium chloride (brine)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Reaction Setup: To a dry, three-necked round-bottom flask equipped with a magnetic stirrer,

a nitrogen inlet, and a dropping funnel, add 2-chlorobenzyl chloride (1.0 eq).

Solvent Addition: Dissolve the starting material in anhydrous DMF (approx. 5-10 mL per

gram of benzyl chloride).

Nucleophile Addition: Cool the solution to 0 °C using an ice bath. Add sodium thiomethoxide

(1.1 eq) dropwise via the dropping funnel over 30 minutes. The reaction is mildly exothermic.
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Reaction Progression: After the addition is complete, remove the ice bath and allow the

reaction mixture to stir at room temperature. Monitor the reaction progress by Thin Layer

Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

Quenching: Carefully pour the reaction mixture into a separatory funnel containing deionized

water (3x the volume of DMF used).

Extraction: Extract the aqueous phase with diethyl ether (3 x 50 mL). The organic layers are

combined.

Washing: Wash the combined organic layers with water (2 x 50 mL) and then with saturated

brine (1 x 50 mL) to remove residual DMF and salts.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate

(MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: The resulting crude oil can be purified by vacuum distillation or column

chromatography on silica gel to yield pure 2-Chlorobenzyl methyl sulfide.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 2-Chlorobenzyl methyl sulfide.
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Applications in Research and Development
2-Chlorobenzyl methyl sulfide serves primarily as a versatile building block in organic

synthesis. Its utility stems from the presence of multiple reactive sites that can be selectively

manipulated.

Intermediate in Agrochemicals: Structurally related chlorophenyl methyl sulfides are known

intermediates in the synthesis of pesticides. For instance, 2-methyl-3-chlorophenylmethyl

sulfide is a precursor for the herbicide tembotrione[5]. This suggests the potential for 2-
chlorobenzyl methyl sulfide to be used in the development of novel agrochemicals.

Precursor for Bioactive Molecules: The thioether linkage can be oxidized to the

corresponding sulfoxide and sulfone. These functional groups are present in a wide range of

pharmaceutically active compounds, and controlling the oxidation state is a key strategy in

modulating a molecule's polarity, solubility, and metabolic stability. The o-chlorobenzyl moiety

is a common structural motif in medicinal chemistry.

General Chemical Synthesis: Benzyl sulfides are used in various industrial applications,

including as additives for high-pressure lubricants and in anticorrosive formulations[6].

Handling and Safety Precautions
While a specific, comprehensive Material Safety Data Sheet (MSDS) for 2-Chlorobenzyl
methyl sulfide is not readily available, a robust safety assessment can be made by examining

its precursors and structurally similar compounds.

General Hazards: Based on its structure, the compound should be treated as harmful if

swallowed and irritating to the eyes, respiratory system, and skin[7].

Handling: All manipulations should be performed in a well-ventilated fume hood. Personal

Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant

gloves, is mandatory.

Precursor Hazards: The common precursor, 2-chlorobenzyl chloride, is classified as a skin

and eye irritant and may cause respiratory irritation[8]. It is prudent to assume that the

product may share some of these hazardous properties.
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Storage: Store in a tightly sealed container in a cool, dry place away from oxidizing agents.

Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

This may involve incineration in a licensed facility[9].

Expert Insight: The toxicological properties of this specific compound have not been fully

investigated[9]. Therefore, a conservative approach to safety, treating it as a potentially

hazardous substance, is the most responsible course of action.

Conclusion
2-Chlorobenzyl methyl sulfide, or 1-chloro-2-((methylthio)methyl)benzene, is a valuable

chemical intermediate with clear identification parameters. Its synthesis is readily achievable

through standard nucleophilic substitution chemistry, a process that is both efficient and

scalable. While its specific applications are still emerging, its structural motifs suggest

significant potential in the synthesis of complex molecules for the pharmaceutical and

agrochemical industries. Due to the lack of extensive toxicological data, rigorous adherence to

safety protocols is essential when handling this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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